L-LEUCINE-N-T-BOC:H2O (13C6,15N)

Specification

• Molecular Weight: 256.25

Introduction

L-LEUCINE-N-T-BOC:H2O (13C6,15N) is a stable isotope-labeled compound derived from the essential amino acid leucine. It is specifically modified with a tert-butyloxycarbonyl (t-BOC) group and contains carbon-13 (13C6) and nitrogen-15 (15N) isotopes. This compound is widely used in biochemical research, particularly in studies involving metabolic pathways and protein synthesis.

Applications in Research

L-LEUCINE-N-T-BOC:H2O (13C6,15N) is primarily used in research settings for its ability to trace metabolic processes and protein synthesis. Stable isotopes like 13C and 15N allow researchers to study complex biological systems without the risks associated with radioactive isotopes.

Biomolecular NMR and Proteomics

• Biomolecular NMR: The labeled compound is useful for nuclear magnetic resonance (NMR) spectroscopy, which helps in understanding the structure and dynamics of proteins and other biomolecules.

• Proteomics: It is used in quantitative proteomics to analyze protein expression levels and metabolic fluxes within cells.

Metabolic Studies

• Tracer Studies: Compounds like L-LEUCINE-N-T-BOC:H2O (13C6,15N) are used as tracers to study leucine metabolism and whole-body protein turnover in humans and animals.

• Metabolic Pathway Analysis: By incorporating stable isotopes into metabolic pathways, researchers can trace the flow of nutrients through various biochemical processes.

Suppliers and Availability

Several companies supply L-LEUCINE-N-T-BOC:H2O (13C6,15N), including Cambridge Isotope Laboratories and BOC Sciences. These suppliers offer the compound with high purity and isotopic enrichment, making it suitable for advanced research applications.

Supplier	Product Details	Availability
Cambridge Isotope Laboratories	CNLM-2396-0.05, 0.05 g, 97-99% enrichment	Contact for availability
BOC Sciences	BLP-009054, 98% purity, 97% atom 13C and 15N	Available upon request

Research Findings and Implications

Research involving L-LEUCINE-N-T-BOC:H2O (13C6,15N) often focuses on understanding protein metabolism and synthesis. For instance, studies using labeled leucine have shown its utility in assessing whole-body protein balance and turnover rates. This information is crucial for understanding nutritional requirements and metabolic health.

Nutritional and Therapeutic Implications

• Nutritional Studies: Understanding how leucine is metabolized helps in designing diets that optimize protein synthesis and muscle growth.

• Therapeutic Applications: Insights from metabolic studies can inform the development of treatments for conditions related to protein metabolism disorders.